![molecular formula C12H13FN2OS B1304767 {2-[(4-fluorobenzyl)sulfanyl]-1-methyl-1H-imidazol-5-yl}methanol CAS No. 338422-40-5](/img/structure/B1304767.png)
{2-[(4-fluorobenzyl)sulfanyl]-1-methyl-1H-imidazol-5-yl}methanol
Overview
Description
The compound “{2-[(4-fluorobenzyl)sulfanyl]-1-methyl-1H-imidazol-5-yl}methanol” is a unique chemical with the empirical formula C12H13FN2OS . It has a molecular weight of 252.31 . The SMILES string representation of this compound is Cn1c(CO)cnc1SCc2ccc(F)cc2 .
Molecular Structure Analysis
The InChI key for this compound is CBFLNDHQJUDXSL-UHFFFAOYSA-N . This key can be used to look up the compound in various chemical databases and retrieve information about its structure.Scientific Research Applications
Bactericide
This compound has been studied for its bactericidal properties . It’s particularly effective against the bacterium Xanthomonas oryzae pv. oryzae (Xoo), which causes rice bacterial leaf blight . This makes it a potential candidate for use in agricultural applications, particularly in rice cultivation.
Environmental Safety Assessment
The compound has been studied for its degradation kinetics in water . Understanding how quickly it degrades in different conditions (pH, temperature, concentration) is crucial for assessing its environmental impact . This is particularly important for compounds used in agriculture, as they can end up in water bodies through runoff.
Photolysis Study
The compound’s photolysis (breakdown due to light exposure) has been studied . This is important because sunlight can cause compounds to break down in the environment. Understanding the rate and products of photolysis can help predict the compound’s behavior in the environment and its potential effects on ecosystems.
Hydrolysis Study
The hydrolysis (breakdown due to reaction with water) of this compound has been studied . The hydrolysis half-lives of the compound depending on pH, initial concentration, and temperature were determined . This information is crucial for understanding how the compound will behave in aquatic environments.
Degradation Product Analysis
The degradation products of this compound have been identified using ultra-high-performance liquid chromatography coupled with an Orbitrap high-resolution mass spectrometer . One degradation product was identified as 2-(4-fluorobenzyl)-5-methoxy-1,3,4-oxadiazole . Understanding the degradation products of a compound is important for assessing its environmental impact and potential toxicity.
Mechanism of Degradation
The mechanism of degradation of this compound in water has been proposed . Understanding the degradation mechanism can provide insights into how the compound interacts with other substances in the environment and can inform the design of safer and more effective compounds in the future.
Safety and Hazards
properties
IUPAC Name |
[2-[(4-fluorophenyl)methylsulfanyl]-3-methylimidazol-4-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FN2OS/c1-15-11(7-16)6-14-12(15)17-8-9-2-4-10(13)5-3-9/h2-6,16H,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBFLNDHQJUDXSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1SCC2=CC=C(C=C2)F)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701167642 |
Source
|
| Record name | 2-[[(4-Fluorophenyl)methyl]thio]-1-methyl-1H-imidazole-5-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701167642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{2-[(4-fluorobenzyl)sulfanyl]-1-methyl-1H-imidazol-5-yl}methanol | |
CAS RN |
338422-40-5 |
Source
|
| Record name | 2-[[(4-Fluorophenyl)methyl]thio]-1-methyl-1H-imidazole-5-methanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338422-40-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[[(4-Fluorophenyl)methyl]thio]-1-methyl-1H-imidazole-5-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701167642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Difluoromethoxy)phenyl]ethanone](/img/structure/B1304698.png)
![2-[3-(difluoromethoxy)phenyl]acetic Acid](/img/structure/B1304703.png)
